5-cyclopropyl-1-(2,5-dimethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 5-cyclopropyl-1-(2,5-dimethylphenyl)triazole-4-carboxylic acid
• InChI: InChI=1S/C14H15N3O2/c1-8-3-4-9(2)11(7-8)17-13(10-5-6-10)12(14(18)19)15-16-17/h3-4,7,10H,5-6H2,1-2H3,(H,18,19)
• InChI Key: NUHMLLFSGMITSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=C(N=N2)C(=O)O)C3CC3
• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol

Description

5-cyclopropyl-1-(2,5-dimethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid is a chemical compound used in scientific research. It is a triazole derivative that has shown potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of 5-cyclopropyl-1-(2,5-dimethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, leading to the inhibition of cancer cell growth. It also inhibits the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, leading to the improvement of cognitive function in Alzheimer's disease. Furthermore, it inhibits the activation of NF-κB, a signaling pathway involved in inflammation, leading to the reduction of inflammatory cytokine production.
Biochemical and Physiological Effects:
5-cyclopropyl-1-(2,5-dimethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid has been found to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. It also reduces oxidative stress and inflammation in Alzheimer's disease by increasing the activity of antioxidant enzymes such as superoxide dismutase and reducing the production of inflammatory cytokines such as TNF-α and IL-1β. Furthermore, it improves cognitive function in Alzheimer's disease by increasing the levels of acetylcholine in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-cyclopropyl-1-(2,5-dimethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid in lab experiments is its potential as a therapeutic agent for various diseases. It has shown promising results in preclinical studies and has the potential to be developed into a drug. However, one of the limitations is the lack of clinical studies on its safety and efficacy in humans. Further studies are needed to determine its pharmacokinetics, toxicity, and therapeutic potential in humans.

Future Directions

There are several future directions for the research on 5-cyclopropyl-1-(2,5-dimethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid. One of the directions is the development of more potent derivatives with improved pharmacokinetics and therapeutic potential. Another direction is the investigation of its potential as a therapeutic agent for other diseases such as diabetes and cardiovascular diseases. Furthermore, the mechanism of action of 5-cyclopropyl-1-(2,5-dimethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid needs to be further elucidated to identify potential targets for drug development.

Synthesis Methods

The synthesis of 5-cyclopropyl-1-(2,5-dimethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid involves the reaction of 2,5-dimethylphenyl hydrazine with ethyl 4,4,4-trifluoroacetoacetate to obtain 5-cyclopropyl-1-(2,5-dimethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid ethyl ester. The ethyl ester is then hydrolyzed with sodium hydroxide to obtain the final product, 5-cyclopropyl-1-(2,5-dimethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid.

Scientific Research Applications

5-cyclopropyl-1-(2,5-dimethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid has been studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and inflammation. It has shown promising results as an anticancer agent by inhibiting the growth of cancer cells and inducing apoptosis. It has also been found to have neuroprotective effects in Alzheimer's disease by reducing oxidative stress and inflammation. In addition, it has shown anti-inflammatory effects by inhibiting the production of inflammatory cytokines.